3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide

• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide
• InChI: InChI=1S/C20H24N2O/c1-22(15-16-6-3-2-4-7-16)13-12-20(23)21-19-11-10-17-8-5-9-18(17)14-19/h2-4,6-7,10-11,14H,5,8-9,12-13,15H2,1H3,(H,21,23)
• InChI Key: ZHIQVKLHMZKQFJ-UHFFFAOYSA-N
• SMILES: CN(CCC(=O)NC1=CC2=C(CCC2)C=C1)CC3=CC=CC=C3

Description

3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide, also known as BMIQ, is a chemical compound that has been the subject of extensive scientific research due to its potential applications in the field of medicine. BMIQ is a prodrug that is converted into an active metabolite, which has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The active metabolite of 3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide has been shown to act as a potent inhibitor of histone deacetylases (HDACs), which are enzymes that play a key role in gene expression and cellular function. By inhibiting HDACs, 3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide can alter the expression of genes involved in various cellular processes, including cell growth, differentiation, and apoptosis. This mechanism of action is thought to underlie many of the biochemical and physiological effects of 3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide.
Biochemical and Physiological Effects:
3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide has been shown to have a variety of biochemical and physiological effects. In addition to its neuroprotective and anticancer properties, 3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide has been shown to have anti-inflammatory, antioxidant, and anti-apoptotic effects. It has also been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide is that it is a prodrug, which means that it can be converted into an active metabolite in vivo. This allows researchers to study the effects of 3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide without having to administer the active metabolite directly. However, one limitation of 3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide is that it is relatively unstable and can degrade over time, which can affect the reproducibility of experiments.

Future Directions

There are several future directions for research on 3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide. One area of research could focus on the development of more stable analogs of 3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide that could be used in experiments. Another area of research could explore the potential of 3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide as a therapeutic agent for neurodegenerative diseases and cancer. Additionally, more research could be done to elucidate the mechanism of action of 3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide and to identify the specific genes and pathways that are affected by its inhibition of HDACs.

Synthesis Methods

The synthesis of 3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide involves the reaction of 2,3-dihydro-1H-indene-5-carboxylic acid with benzylamine and methylamine in the presence of a coupling agent. The resulting intermediate is then reacted with propionyl chloride to produce the final product, 3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide. This synthesis method has been reported in the literature and has been used by researchers to obtain 3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide for their experiments.

Scientific Research Applications

3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide has been extensively studied for its potential applications in the field of medicine. One area of research has focused on the use of 3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide as a neuroprotective agent. Studies have shown that 3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide can protect neurons from damage caused by oxidative stress and inflammation, which are common factors in many neurodegenerative diseases. Other studies have explored the potential of 3-[benzyl(methyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo.